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Compound of Interest

Compound Name: H-D-Ser(SOH)-OH

Cat. No.: B10784956 Get Quote

Essential Safety and Handling Guide for H-D-
Ser(SOH)-OH
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for H-D-Ser(SOH)-OH was found. The

following guidance is based on the general properties of sulfinic acids and related organosulfur

compounds. It is essential to conduct a thorough risk assessment before handling this chemical

and to consult with your institution's Environmental Health and Safety (EHS) department.

Immediate Safety and Hazard Information
H-D-Ser(SOH)-OH is a sulfinic acid derivative of the amino acid D-serine. While specific toxicity

data is unavailable, compounds with the sulfinic acid functional group should be handled with

care. Based on general chemical principles and data for related compounds like sulfonic acids,

the primary hazards are expected to be:

Skin and Eye Irritation: Direct contact can cause irritation or burns.[1][2]

Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the nose, throat, and

lungs, leading to coughing and shortness of breath.[1][2]

Harmful if Swallowed: Ingestion may cause irritation to the mucous membranes.
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Emergency First Aid Procedures:

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3][4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.[3][4]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, if breathing is irregular or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel.

Seek medical attention if symptoms occur.[4][5]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling H-D-Ser(SOH)-OH. The following

table summarizes the recommended PPE based on general guidelines for handling acidic and

potentially hazardous chemicals.
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PPE Category Recommended Equipment
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for handling

acids.[6] Ensure gloves are

inspected for integrity before

each use. For prolonged

contact, consider double-

gloving.

Eye and Face Protection Safety goggles and face shield

Use tightly fitting safety

goggles.[7] A face shield

should be worn in addition to

goggles when there is a risk of

splashing.[2][8]

Body Protection
Laboratory coat or chemical-

resistant apron

A lab coat should be worn at

all times. For larger quantities

or splash risks, a chemical-

resistant apron is

recommended.[5]

Respiratory Protection

Use in a well-ventilated area or

with local exhaust ventilation

(chemical fume hood)

If dust or aerosols are

generated, a NIOSH-approved

respirator with appropriate

cartridges for acid gases

should be used.[6][7]

Operational and Handling Plan
Workflow for Safe Handling:
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Safe Handling Workflow for H-D-Ser(SOH)-OH
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Caption: This diagram outlines the procedural steps for the safe handling of H-D-Ser(SOH)-
OH, from preparation to disposal.

Step-by-Step Handling Protocol:

Preparation:

Conduct a thorough risk assessment for the planned experiment.

Ensure a safety shower and eyewash station are readily accessible.[5]

Work in a well-ventilated area, preferably within a chemical fume hood.[9]

Don all required personal protective equipment as outlined in the table above.

Handling:

When handling the solid, avoid generating dust.

If creating solutions, slowly add the compound to the solvent.

Avoid contact with skin, eyes, and clothing.[9]

Keep containers tightly closed when not in use.[9]

Spill Management:

In case of a small spill, evacuate the area if necessary.

Wear appropriate PPE for cleanup.

For solid spills, carefully sweep up the material to avoid creating dust and place it in a

designated waste container.

For liquid spills, cover with an inert absorbent material (e.g., sand, vermiculite) and collect

for disposal.[2]

Ventilate the area after cleanup is complete.
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Disposal Plan
All waste materials containing H-D-Ser(SOH)-OH should be treated as hazardous waste.

Waste Disposal Logical Flow:
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Waste Disposal Logical Flow
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No

Collect in a labeled solid waste container
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Collect in a labeled liquid waste container
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Arrange for pickup by EHS
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Dispose of according to institutional guidelines for neutralized waste
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Dispose of as acidic hazardous waste
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Caption: This flowchart illustrates the decision-making process for the proper disposal of waste

containing H-D-Ser(SOH)-OH.

Step-by-Step Disposal Protocol:

Segregation:

Do not mix waste containing H-D-Ser(SOH)-OH with other waste streams unless explicitly

permitted by your institution's EHS guidelines.

Collect solid and liquid waste in separate, clearly labeled, and compatible containers.

Neutralization (for liquid waste, if appropriate):

Consult with your EHS department before attempting to neutralize acidic waste.

If permitted, slowly add a weak base (e.g., sodium bicarbonate) to the acidic solution with

stirring.[10]

Monitor the pH to ensure complete neutralization (pH 6-8).

Be aware that neutralization can be exothermic and may generate gas. Perform this in a

fume hood.

Final Disposal:

All waste containers must be sealed and properly labeled with the chemical name and

hazard information.

Store waste in a designated, secure area away from incompatible materials.

Arrange for waste pickup and disposal through your institution's Environmental Health and

Safety department. Do not dispose of this chemical down the drain.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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